Cas no 886911-81-5 (N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}acetamide)

• Product Name: N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}acetamide
• CAS No: 886911-81-5
• MF: C₁₁H₁₁N₃O₂S
• MW: 249.288940668106
• CID: 5477667
• Update Time: 2025-10-07

N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(3-methylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]acetamide
• Acetamide, N-[5-[3-(methylthio)phenyl]-1,3,4-oxadiazol-2-yl]-
• N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}acetamide

• Inchi： 1S/C11H11N3O2S/c1-7(15)12-11-14-13-10(16-11)8-4-3-5-9(6-8)17-2/h3-6H,1-2H3,(H,12,14,15)
• InChI Key： WZXMJHQTZUYMFP-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC(SC)=C2)O1)(=O)C

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 12.14±0.70(Predicted)

Additional information on N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}acetamide

Introduction to N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}acetamide (CAS No. 886911-81-5)

N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 886911-81-5, represents a unique structural motif that combines a phenyl ring with a methylsulfanyl substituent and an oxadiazole core, linked via an acetamide moiety. The intricate architecture of this molecule not only makes it a subject of academic interest but also opens up potential avenues for therapeutic applications.

The chemical structure of N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}acetamide can be broken down into several key components that contribute to its reactivity and functionality. The presence of the methylsulfanyl group (–SCH₃) on the phenyl ring introduces a polar character, enhancing its solubility in polar solvents and potentially influencing its interaction with biological targets. The oxadiazole ring, a heterocyclic compound with the formula C₃H₃N₃O₂, is known for its stability and its ability to act as a scaffold in drug design. Specifically, the 1,3,4-oxadiazole moiety is frequently employed in medicinal chemistry due to its role as a bioisostere for other heterocycles like pyrazole and triazole, which are known for their pharmacological properties.

The acetamide functional group (–CONH₂) at the terminal position of the molecule adds another layer of complexity. Acetamide derivatives are widely recognized for their role as pharmacophores in various drug classes, including nonsteroidal anti-inflammatory drugs (NSAIDs), anticonvulsants, and antimicrobial agents. The incorporation of this group into N-{5-3-(methylsulfanyl)phenyl}-1,3,4-oxadiazol-2-yl}acetamide suggests that it may exhibit similar biological activities or serve as a precursor for more complex molecules.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before they are synthesized. In the case of N-{5-3-(methylsulfanyl)phenyl}-1,3,4-oxadiazol-2-yl}acetamide, computational studies have suggested that it may interact with various enzymes and receptors due to its structural features. For instance, the phenyl ring and the methylsulfanyl group could potentially bind to aromatic hydrophobic pockets in proteins, while the oxadiazole ring might engage in hydrogen bonding interactions.

One of the most intriguing aspects of this compound is its potential application in the development of novel therapeutic agents. The oxadiazole scaffold has been extensively studied for its antimicrobial properties, particularly against Gram-positive bacteria. Researchers have found that modifications to the oxadiazole ring can significantly alter its spectrum of activity and potency. The presence of the acetamide group in N-{5-3-(methylsulfanyl)phenyl}-1,3,4-oxadiazol-2-yl}acetamide may further enhance these properties by providing additional sites for interaction with biological targets.

In addition to its potential antimicrobial applications, N-{5-3-(methylsulfanyl)phenyl}-1,3,4-oxadiazol-2-yl}acetamide has also been explored as a component in materials science. The unique combination of functional groups in this molecule makes it a candidate for use in organic electronics and photovoltaic devices. Specifically, the conjugated system formed by the phenyl ring and the oxadiazole core could be utilized to develop new types of organic semiconductors with improved charge transport properties.

The synthesis of N-{5-3-(methylsulfanyl)phenyl}-1,3,4-oaxdiazol -2 -y lacet amide is another area where significant progress has been made. Modern synthetic methodologies have allowed chemists to construct complex molecules with high precision and yield. The synthesis typically involves multi-step reactions starting from commercially available precursors such as 5-amino-O-methylisophthalonitrile and 3-methylthiophenol. These precursors are first reacted to form an intermediate containing the oxadiazole core, which is then further functionalized to introduce the acetamide group.

The role of catalysts in these synthetic processes cannot be overstated. Transition metal catalysts such as palladium and copper have been particularly effective in facilitating key transformations like cross-coupling reactions. These catalysts not only improve reaction efficiency but also enable chemists to access structures that would be difficult or impossible to obtain using traditional synthetic methods.

Efforts are ongoing to optimize both the synthesis and biological evaluation of N-{5 - 3 - (methylsulfanyl ) phen yl } - 1 , 3 , 4 - o x adia z ol - 2 - y l ac et am ide . By leveraging advances in synthetic chemistry and computational biology , researchers hope to uncover new therapeutic applications for this promising compound .